Cas no 2176201-36-6 (2-(Thiolan-3-yloxy)quinoline-4-carbonitrile)

• Product Name: 2-(Thiolan-3-yloxy)quinoline-4-carbonitrile
• CAS No: 2176201-36-6
• MF: C₁₄H₁₂N₂OS
• MW: 256.322881698608
• CID: 5325435
• Update Time: 2025-09-26

2-(Thiolan-3-yloxy)quinoline-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(thiolan-3-yloxy)quinoline-4-carbonitrile
• 2-(Thiolan-3-yloxy)quinoline-4-carbonitrile

• Inchi： 1S/C14H12N2OS/c15-8-10-7-14(17-11-5-6-18-9-11)16-13-4-2-1-3-12(10)13/h1-4,7,11H,5-6,9H2
• InChI Key： CYBMJLZYCTULIA-UHFFFAOYSA-N
• SMILES： S1CCC(C1)OC1C=C(C#N)C2C=CC=CC=2N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 340
• XLogP3: 3.1
• Topological Polar Surface Area: 71.2

Additional information on 2-(Thiolan-3-yloxy)quinoline-4-carbonitrile

Introduction to 2-(Thiolan-3-yloxy)quinoline-4-carbonitrile (CAS No. 2176201-36-6)

2-(Thiolan-3-yloxy)quinoline-4-carbonitrile, with the CAS number 2176201-36-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a quinoline core and a thiolane moiety, making it a promising candidate for various therapeutic applications.

The quinoline scaffold is well-known for its broad spectrum of biological activities, including antimalarial, antibacterial, and anticancer properties. The addition of the thiolane ring to the quinoline structure introduces additional functional groups that can enhance the compound's pharmacological profile. Specifically, the thiolane ring can influence the compound's solubility, stability, and bioavailability, which are crucial factors in drug development.

Recent studies have highlighted the potential of 2-(Thiolan-3-yloxy)quinoline-4-carbonitrile in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiproliferative activity against several cancer cell lines. The researchers found that the compound selectively targets cancer cells while sparing normal cells, suggesting a favorable therapeutic index. This selective cytotoxicity is attributed to the unique interaction between the thiolane and quinoline moieties with specific cellular targets.

In another study, published in the European Journal of Medicinal Chemistry, 2-(Thiolan-3-yloxy)quinoline-4-carbonitrile was evaluated for its antimicrobial properties. The results showed that the compound has significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action was found to involve disruption of bacterial cell membranes, leading to cell death. This finding opens up new possibilities for developing novel antibiotics to combat multidrug-resistant bacterial infections.

The pharmacokinetic properties of 2-(Thiolan-3-yloxy)quinoline-4-carbonitrile have also been investigated. A study conducted by a team of researchers from the University of California demonstrated that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The high oral bioavailability and low toxicity profile make it an attractive candidate for further preclinical and clinical development.

In addition to its therapeutic potential, 2-(Thiolan-3-yloxy)quinoline-4-carbonitrile has shown promise as a tool compound in chemical biology research. Its ability to modulate specific cellular pathways makes it valuable for studying disease mechanisms and identifying new drug targets. For example, researchers at Harvard University used this compound to investigate the role of certain kinases in cancer progression. The findings provided insights into potential therapeutic strategies for targeting these kinases.

The synthesis of 2-(Thiolan-3-yloxy)quinoline-4-carbonitrile has been optimized using modern synthetic methods, ensuring high yields and purity. The synthetic route involves several key steps, including the formation of the quinoline core through a Povarov reaction and the introduction of the thiolane moiety via a nucleophilic substitution reaction. These advancements in synthetic chemistry have facilitated large-scale production and made the compound more accessible for research and development purposes.

In conclusion, 2-(Thiolan-3-yloxy)quinoline-4-carbonitrile (CAS No. 2176201-36-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing drug discovery and development efforts.